Cas no 2229547-49-1 (2-(3-bromopropyl)-4-chlorothiophene)

• Product Name: 2-(3-bromopropyl)-4-chlorothiophene
• CAS No: 2229547-49-1
• MF: C₇H₈BrClS
• MW: 239.560419082642
• CID: 6508846
• PubChem ID: 165684754
• Update Time: 2025-08-04

2-(3-bromopropyl)-4-chlorothiophene Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromopropyl)-4-chlorothiophene
• EN300-1917404
• 2229547-49-1

• Inchi： 1S/C7H8BrClS/c8-3-1-2-7-4-6(9)5-10-7/h4-5H,1-3H2
• InChI Key： CYQMBDFQYXZHPD-UHFFFAOYSA-N
• SMILES： BrCCCC1=CC(=CS1)Cl

Computed Properties

• Exact Mass: 237.92186g/mol
• Monoisotopic Mass: 237.92186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 28.2Ų

Additional information on 2-(3-bromopropyl)-4-chlorothiophene

Recent Advances in the Application of 2-(3-bromopropyl)-4-chlorothiophene (CAS: 2229547-49-1) in Chemical Biology and Pharmaceutical Research

The compound 2-(3-bromopropyl)-4-chlorothiophene (CAS: 2229547-49-1) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and material science. This heterocyclic compound, characterized by a bromopropyl side chain and a chlorothiophene core, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have explored its utility in the development of kinase inhibitors, antimicrobial agents, and functional materials, highlighting its broad applicability across multiple domains.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of 2-(3-bromopropyl)-4-chlorothiophene as a precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The bromopropyl moiety facilitated efficient cross-coupling reactions, enabling the rapid assembly of a diverse library of BTK-targeting compounds. Notably, several derivatives exhibited nanomolar potency against BTK, with improved selectivity profiles compared to existing clinical candidates. This work underscores the compound's value in addressing the growing need for targeted therapies in autoimmune diseases and hematologic malignancies.

Parallel investigations in antimicrobial drug development have revealed promising results. A team at the University of Manchester reported in ACS Infectious Diseases (2024) that 2-(3-bromopropyl)-4-chlorothiophene derivatives display potent activity against multidrug-resistant Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA). The chlorothiophene core appears to enhance membrane permeability, while the bromopropyl side chain enables strategic modifications to optimize pharmacokinetic properties. These findings open new avenues for combating antibiotic resistance through rational drug design.

Beyond pharmaceutical applications, 2-(3-bromopropyl)-4-chlorothiophene has shown potential in materials science. Researchers at MIT recently published in Advanced Materials (2024) their work on using this compound as a building block for organic semiconductors. The bromine atom serves as an excellent leaving group in palladium-catalyzed cross-coupling reactions, allowing for the construction of extended π-conjugated systems with tailored electronic properties. The resulting materials demonstrated exceptional charge carrier mobility, making them suitable for next-generation organic field-effect transistors (OFETs) and photovoltaic devices.

The synthetic versatility of 2-(3-bromopropyl)-4-chlorothiophene has also been exploited in chemical biology probes. A Nature Chemical Biology publication (2023) detailed its incorporation into activity-based protein profiling (ABPP) reagents for studying cysteine proteases. The electrophilic nature of the bromopropyl group enables covalent modification of active site residues, while the chlorothiophene moiety provides a handle for subsequent bioconjugation or detection. This approach has yielded new insights into protease networks in cancer cell signaling pathways.

Recent advances in synthetic methodology have further enhanced the utility of 2-(3-bromopropyl)-4-chlorothiophene. A Green Chemistry report (2024) described a solvent-free, microwave-assisted protocol for its preparation with improved yields and reduced environmental impact. This development addresses previous challenges in scaling up production while maintaining high purity standards required for pharmaceutical applications.

Looking forward, the unique structural features of 2-(3-bromopropyl)-4-chlorothiophene (CAS: 2229547-49-1) position it as a valuable scaffold for diverse applications. Ongoing research focuses on expanding its use in targeted drug delivery systems, where the bromine atom can serve as an attachment point for antibody-drug conjugates (ADCs). Additionally, computational studies are underway to predict novel bioactivities and optimize ADME properties of its derivatives, potentially accelerating the discovery of next-generation therapeutics.